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Compound of Interest

Compound Name: BCCt

Cat. No.: B141789

This technical guide provides a comprehensive overview of the molecular characteristics,
synthesis, and analytical methodologies related to 3-Carboline-3-carboxylate-t-butyl ester
(BCCt), a notable ligand for the benzodiazepine binding site of the GABA-A receptor. This
document is intended for researchers, scientists, and professionals in the field of drug
development and neuroscience.

Core Molecular Data

The fundamental molecular properties of BCCt are summarized in the table below, providing a
quick reference for its chemical identity.

Property Value Citations

_ tert-butyl 9H-pyrido[3,4-
Chemical Name ) [11[2]
blindole-3-carboxylate

BCCt, tert-Butyl B-carboline-3-

Synonyms carboxylate [H]i2]
Molecular Formula C16H16N202 [1][2]13]
Molecular Weight 268.31 g/mol [1112][3]
CAS Number 93835-05-3 [1][2]
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Experimental Protocols

While a specific, detailed protocol for the synthesis and characterization of BCCt is not readily
available in the public domain, a representative methodology can be constructed based on
established organic chemistry principles for the synthesis of -carboline derivatives. The
following outlines a likely synthetic and analytical workflow.

General Synthesis of the -Carboline Scaffold: The
Pictet-Spengler Reaction

The core tricyclic structure of B-carbolines is commonly synthesized via the Pictet-Spengler
reaction.[1][4][5] This reaction involves the condensation of a 3-arylethylamine, in this case,
tryptamine, with an aldehyde or ketone, followed by an acid-catalyzed ring closure.[4] The
electrophilicity of the iminium ion formed under acidic conditions is the driving force for this
cyclization.[4]

General Synthesis of B-Carboline Core

Click to download full resolution via product page

Caption: Simplified signaling pathway of the GABA-A receptor modulated by BCCit.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: B-Carboline-3-carboxylate-t-
butyl ester (BCCt)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141789#cct-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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